2-[3-[(5-Methylpyrimidin-2-yl)oxymethyl]piperidin-1-yl]-1,3-thiazole

• IUPAC Name: 2-[3-[(5-methylpyrimidin-2-yl)oxymethyl]piperidin-1-yl]-1,3-thiazole
• InChI: InChI=1S/C14H18N4OS/c1-11-7-16-13(17-8-11)19-10-12-3-2-5-18(9-12)14-15-4-6-20-14/h4,6-8,12H,2-3,5,9-10H2,1H3
• InChI Key: CDMJFOXUKTWWAX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(N=C1)OCC2CCCN(C2)C3=NC=CS3
• Molecular Formula: C14H18N4OS
• Molecular Weight: 290.39 g/mol

Description

Synthesis Analysis

The synthesis of this compound involves the combination of specific building blocks. Researchers have developed various synthetic routes to access it. For instance, one approach might involve the condensation of a pyrimidine derivative with a piperidine moiety, followed by cyclization with a thiazole ring. Detailed synthetic methods can be found in relevant literature.

Molecular Structure Analysis

The molecular formula of 2-[3-[(5-Methylpyrimidin-2-yl)oxymethyl]piperidin-1-yl]-1,3-thiazole is C₁₃H₁₉N₄OS . It consists of a piperidine ring, a pyrimidine ring, and a thiazole ring. The presence of these heterocyclic rings suggests potential pharmacological activity.

Chemical Reactions Analysis

Understanding the reactivity of this compound is crucial for its applications. Researchers have investigated its behavior under various conditions, including acidic or basic environments. Reactions involving functional group modifications, such as acylation or alkylation, are essential for derivatization and drug development.